2-(4-chlorophenoxy)-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(5-hydroxy-3-thiophen-3-ylpentyl)-2-methylpropanamide
• InChI: InChI=1S/C19H24ClNO3S/c1-19(2,24-17-5-3-16(20)4-6-17)18(23)21-10-7-14(8-11-22)15-9-12-25-13-15/h3-6,9,12-14,22H,7-8,10-11H2,1-2H3,(H,21,23)
• InChI Key: OOIQVJVYVANKDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCCC(CCO)C1=CSC=C1)OC2=CC=C(C=C2)Cl
• Molecular Formula: C19H24ClNO3S
• Molecular Weight: 381.9 g/mol

Description

2-(4-chlorophenoxy)-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-methylpropanamide, also known as CP-47,497, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. This compound has been found to have a high affinity for cannabinoid receptors, which are present in various parts of the body, including the brain, immune system, and peripheral tissues.

Scientific Research Applications

Antimicrobial Activities

Several studies have focused on synthesizing compounds with structural similarities or functional groups akin to "2-(4-chlorophenoxy)-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-methylpropanamide," showing potential antimicrobial properties. For instance, compounds synthesized with thiophene derivatives have been evaluated for their antibacterial and antifungal activities against various pathogens, demonstrating significant potential for the development of new antimicrobial agents (Limban et al., 2011).

Antioxidant Activities

Another area of application is in the evaluation of antioxidant activities. Derivatives containing chloro, hydroxyl, and thiophene groups have been synthesized and tested for their antioxidant capacities, with some compounds showing potent activities. This highlights their potential in combating oxidative stress-related diseases (Tumosienė et al., 2019).

Synthesis of Novel Compounds

Research has also been directed towards the synthesis of novel compounds with potential therapeutic applications. Thiophene and chlorophenyl groups, as seen in the compound of interest, are often incorporated into new molecules due to their desirable pharmacological properties. Studies have shown the synthesis of such compounds leading to the discovery of new anticancer, antiviral, and antibacterial agents (Sayed & Ali, 2007).

Structural Studies for Drug Discovery

The compound's structure, featuring a chlorophenoxy group and a thiophene ring, is of interest in the design of drugs with improved efficacy and selectivity. Structural analyses and derivatization studies help in understanding the interaction mechanisms with biological targets, facilitating the optimization of drug candidates for various diseases (Nycz et al., 2016).